![molecular formula C16H25NO2 B3856261 1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethyl}pyrrolidine](/img/structure/B3856261.png)
1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethyl}pyrrolidine
Overview
Description
1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethyl}pyrrolidine, commonly known as DMPEP, is a relatively new psychoactive substance that has gained attention in recent years. The compound belongs to the class of pyrrolidine derivatives and has been found to exhibit stimulant properties.
Mechanism of Action
DMPEP acts by inhibiting the reuptake of dopamine, which increases the concentration of dopamine in the synaptic cleft. This leads to an increase in the activation of dopamine receptors, resulting in increased activity in the brain. DMPEP has also been found to increase the release of norepinephrine, which further enhances its stimulant effects.
Biochemical and Physiological Effects:
DMPEP has been found to increase heart rate, blood pressure, and body temperature in animal studies. It has also been shown to increase locomotor activity and induce stereotypic behaviors. In addition, DMPEP has been found to increase the levels of certain neurotransmitters, including dopamine and norepinephrine, in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using DMPEP in lab experiments is its relatively low cost compared to other stimulants. DMPEP is also easier to synthesize than other stimulants, making it more accessible for research purposes. However, one limitation is the lack of information on the long-term effects of DMPEP on the brain and body.
Future Directions
There are several directions for future research on DMPEP. One area of interest is the potential therapeutic use of DMPEP in treating conditions such as attention deficit hyperactivity disorder (ADHD) and narcolepsy. Another area of research could be the development of new compounds based on the structure of DMPEP that exhibit similar stimulant properties but with fewer side effects. Finally, further studies are needed to fully understand the long-term effects of DMPEP on the brain and body.
Conclusion:
In conclusion, DMPEP is a relatively new psychoactive substance that has gained attention for its stimulant properties. The compound has been found to act as a dopamine reuptake inhibitor and increase the release of dopamine and norepinephrine in the brain. DMPEP has been used in scientific research to study its effects on the central nervous system, and there are several directions for future research on the compound. However, more research is needed to fully understand the long-term effects of DMPEP on the brain and body.
Scientific Research Applications
DMPEP has been used in scientific research to study its effects on the central nervous system. Studies have shown that DMPEP acts as a dopamine reuptake inhibitor, similar to other stimulants such as cocaine and amphetamines. DMPEP has also been found to increase the release of dopamine and norepinephrine in the brain, leading to increased alertness and energy.
Properties
IUPAC Name |
1-[2-[2-(2,4-dimethylphenoxy)ethoxy]ethyl]pyrrolidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO2/c1-14-5-6-16(15(2)13-14)19-12-11-18-10-9-17-7-3-4-8-17/h5-6,13H,3-4,7-12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJNRERLDNAJMJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCCOCCN2CCCC2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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